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Compound of Interest

Compound Name: IR 754 Carboxylic Acid

Cat. No.: B15551797

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of IR
754 Carboxylic Acid, a near-infrared (NIR) heptamethine cyanine dye. This document details
the probable synthetic pathways, experimental protocols, and purification strategies based on
established chemical principles and available data for analogous compounds. All quantitative
data is summarized for clarity, and key processes are visualized through workflow diagrams.

Introduction to IR 754 Carboxylic Acid

IR 754 Carboxylic Acid, with the chemical name 2-[4-Carboxy-7-(1,3-dihydro-1,3,3-trimethyl-
2H-indol-2-ylidene)-1,3,5-heptatrien-1-yl]-1,3,3-trimethyl-3H-indolium iodide, is a fluorescent
dye that absorbs and emits in the near-infrared spectrum. Its carboxylic acid functional group
allows for covalent conjugation to various biomolecules, making it a valuable tool in biological
imaging, biosensing, and as a component in the development of targeted therapeutic and
diagnostic agents.

Table 1: Physicochemical Properties of IR 754 Carboxylic Acid
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Property Value Reference
CAS Number 2311980-68-2
Molecular Formula C30H33IN202
Molecular Weight 580.51 g/mol
Appearance Green to dark green
powder/crystal
Purity (typical) >80% to =98% (HPLC)
Maximum Absorption (Amax) 745 - 750 nm (in methanol)

Synthesis of IR 754 Carboxylic Acid

The synthesis of asymmetric heptamethine cyanine dyes such as IR 754 Carboxylic Acid is a
multi-step process. A plausible and commonly employed strategy involves two key stages: the
synthesis of a carboxyl-functionalized indolenium salt, followed by a condensation reaction to

form the characteristic heptamethine bridge.

Synthesis Workflow

The overall synthetic strategy is depicted in the following workflow diagram.
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Step 2: Formation of Heptamethine Chain

- Crude IR 754 Carboxylic Acid

Step 1: Synthesis of Carboxyl-Functionalized Indolenium Salt

Z:)—»[Hz-camuxyemy\)-z,a,aqnmemyl»su»mdanum Emmmej [1-(2-Carboxyemyl)—2,3,3-mmelhyl~3H-lndolmm Bmm\dsj

Glutaconaldehyde dianil hydrochloride:
or similar C5-linker

2,3,3-Trimethyl-3H-indole

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(Crude IR 754 Carboxylic Acid)

(Partially Purified Dye)
@ve Reverse-Phase HPLC
(Highly Pure Fractions)

Click to download full resolution via product page

 To cite this document: BenchChem. [In-Depth Technical Guide: Synthesis and Purification of
IR 754 Carboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551797#synthesis-and-purification-of-ir-754-
carboxylic-acid]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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